Cas no 88072-12-2 (Benzoic acid, 2-amino-5-methyl-, 1,1-dimethylethyl ester)

• Product name: Benzoic acid, 2-amino-5-methyl-, 1,1-dimethylethyl ester
• CAS No: 88072-12-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 646235
• PubChem ID: 13399998

Benzoic acid, 2-amino-5-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-5-methylbenzoate
• EN300-6508154
• 88072-12-2
• AKOS005216090
• UPVZDNLVAIVVRZ-UHFFFAOYSA-N
• SCHEMBL2403279
• CS-0457760
• DTXSID40539440

• Inchi： InChI=1S/C12H17NO2/c1-8-5-6-10(13)9(7-8)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
• InChI Key： UPVZDNLVAIVVRZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų